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Compound of Interest

Compound Name:
Methyl 4-(1,1-

Dioxothiomorpholino)benzoate

CAS No.: 451485-76-0

Cat. No.: B3022988

Get Quote

Executive Summary & Chemical Profile
Methyl 4-(1,1-dioxothiomorpholino)benzoate (CAS: 451485-76-0) is a specialized

pharmaceutical intermediate containing a thiomorpholine 1,1-dioxide ring fused to a benzoate

ester.[1]

Effective disposal of this compound requires specific attention to its sulfur content and solid-

state properties. Unlike standard organic waste, the presence of the sulfone group (

) necessitates proper labeling to manage sulfur oxide (

) emissions during downstream incineration.
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Parameter Specification Operational Implication

CAS Number 451485-76-0
Unique identifier for waste

tags.

Formula
Non-Halogenated, Sulfur-

containing.[1]

Physical State Solid (Crystalline Powder)
Dust control required during

transfer.

Solubility DMSO, Methanol, Chloroform
Determines liquid waste

stream choice.

Hazards (GHS)
H302 (Harmful if swallowed),

H315, H319

Standard PPE (Nitrile gloves,

eye protection).

Reactivity Stable; Avoid strong oxidizers
Do not mix with Nitric

Acid/Peroxides in waste.

Waste Segregation Logic
The primary error in disposing of this compound is misclassification as "General Organic Solid."

To ensure environmental compliance and incinerator safety, you must follow the Sulfur-Bearing

Organic Waste protocol.

Disposal Decision Tree
The following logic flow dictates the correct waste stream based on the physical state of the

material (pure solid vs. reaction mixture).
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Waste Material: 
Methyl 4-(1,1-Dioxothiomorpholino)benzoate

Physical State?

Pure Solid / Powder Dissolved in Solvent

STREAM A: 
Solid Hazardous Waste 

(Tag: Organic, Sulfur-Containing)

 Double Bag

Solvent Type?

Halogenated Solvent 
(DCM, Chloroform)

Non-Halogenated Solvent 
(MeOH, DMSO, Ethyl Acetate)

STREAM B: 
Halogenated Liquid Waste 

(Tag: Sulfur-Containing)

STREAM C: 
Non-Halogenated Liquid Waste 

(Tag: Sulfur-Containing)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 4-(1,1-Dioxothiomorpholino)benzoate
waste. Note the critical requirement to flag sulfur content in all streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound/Spoiled
Reagent)
Use this for expired shelf stock or weighing paper residues.
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Containment: Place the solid material into a clear, sealable polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging) to prevent

particle leakage.

Labeling: Attach a Hazardous Waste Tag.

Chemical Name: Write fully: "Methyl 4-(1,1-Dioxothiomorpholino)benzoate".

Constituents: list "Organics" and "Sulfur Compounds".

Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Deposit in the Solid Hazardous Waste Drum. Do not place in regular trash or

biohazard bins.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Use this for filtrates or HPLC waste.

Solvent Identification: Determine the primary solvent.

If DCM/Chloroform: Use the Halogenated waste carboy.

If Methanol/Ethyl Acetate/DMSO: Use the Non-Halogenated waste carboy.

Transfer: Pour waste into the carboy using a funnel. Avoid splashing.

Rinsing: Rinse the original flask with a small amount of compatible solvent (e.g., Acetone)

and add the rinse to the waste container.

Log Entry: On the waste container log sheet, record:

"Methyl 4-(1,1-Dioxothiomorpholino)benzoate (<1%)"

CRITICAL: Flag the presence of Sulfur if the facility requires specific segregation for high-

sulfur liquids.
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Emergency Response: Spills
In the event of a benchtop spill, rapid containment is necessary to prevent inhalation of dust.

Spill Cleanup Workflow

1. Assess Volume 
& Hazards

2. Don PPE 
(Gloves, Goggles, N95) 3. Containment 4. Cleanup Method

Scoop/Sweep gently 
(Avoid Dust)If Powder

Absorb with 
Vermiculite/Pads

If Solution 5. Final Disposal

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills. Prioritize preventing dust generation for solid

spills.[2]

Specific Cleanup Steps:

Powder Spills: Do not dry sweep vigorously. Cover with wet paper towels to dampen, then

scoop into a bag. Wipe the surface with acetone.

Solution Spills: Cover with absorbent pads or vermiculite. Scoop the saturated absorbent into

a bag.

Decontamination: Wash the surface with soap and water after the initial solvent wipe.
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Source: U.S. Environmental Protection Agency (EPA). "Resource Conservation and

Recovery Act (RCRA) - Hazardous Waste Management."

Sulfur-Containing Waste Handling:

Source: National Research Council (US) Committee on Prudent Practices in the

Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical

Hazards." National Academies Press (US).[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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